2-Methyl-4,5-dihydrooxazole-4-carboxylic acid

Specification

• CAS No.: 114482-46-1
• Molecular Formula: C5H7NO3
• Molecular Weight: 129.11 g/mol
• IUPAC Name: 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylic acid
• Standard InChI: InChI=1S/C5H7NO3/c1-3-6-4(2-9-3)5(7)8/h4H,2H2,1H3,(H,7,8)
• Standard InChI Key: LTTBGZMDORNBCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(CO1)C(=O)O

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound features a 4,5-dihydrooxazole (oxazoline) ring, a five-membered heterocycle containing one oxygen and one nitrogen atom. The "4,5-dihydro" designation indicates partial saturation, with a single double bond remaining between positions 2 and 3 (Fig. 1). The methyl group at position 2 and the carboxylic acid at position 4 introduce steric and electronic modifications that influence reactivity.

Key structural attributes:

• Ring system: The oxazoline ring adopts a puckered conformation due to partial saturation, with bond angles and lengths consistent with analogous dihydrooxazole derivatives.

• Substituents: The electron-withdrawing carboxylic acid group at C-4 enhances the electrophilicity of adjacent positions, while the methyl group at C-2 contributes to steric hindrance and regioselectivity in reactions.

Spectroscopic Properties

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the methyl group ($\delta \approx 1.3–1.5 \, \text{ppm}$), the oxazoline protons ($\delta \approx 3.8–4.5 \, \text{ppm}$), and the carboxylic acid proton ($\delta \approx 12–13 \, \text{ppm}$). Infrared (IR) spectroscopy shows characteristic stretches for the carboxylic acid O–H ($\sim 2500–3300 \, \text{cm}^{-1}$) and C=O ($\sim 1700 \, \text{cm}^{-1}$) groups.

Synthesis and Manufacturing

Cyclodehydration of β-Hydroxy Amides

A prevalent method involves the stereospecific cyclodehydration of β-hydroxy amides using Deoxo-Fluor® under flow chemistry conditions. This approach, optimized by Glöckner et al., achieves high yields ($>90\%$) and excellent diastereoselectivity at room temperature:

$$\text{β-Hydroxy amide} + \text{Deoxo-Fluor} \xrightarrow{\text{Flow (RT)}} \text{2-Methyl-4,5-dihydrooxazole-4-carboxylic acid}$$

Advantages:

• Efficiency: Flow systems enhance heat transfer and mixing, reducing side reactions.

• Scalability: Demonstrated at pilot scale for related oxazoline derivatives.

Alternative Routes

• Grignard Addition: Reaction of ortho-OBoc salicylaldehydes with Grignard reagents (e.g., MeMgCl) and dihydrooxazoles, followed by aqueous workup, yields substituted dihydrooxazole-carboxylic acid derivatives.

• Oxidative Methods: Manganese dioxide ($\text{MnO}_2$) in packed-bed reactors oxidizes oxazolines to oxazoles, though this is less relevant for the dihydrooxazole-carboxylic acid target.

Reactivity and Functionalization

Nucleophilic Additions

The oxazoline ring undergoes nucleophilic attack at the electrophilic C-5 position. For example, water addition during workup generates hydroxyethylamine derivatives, a pathway critical for forming masked $N$-2-hydroxyethyl residues in natural product synthesis:

$$\text{Oxazoline intermediate} + \text{H}_2\text{O} \rightarrow \text{Hydroxyethylamine derivative}$$

Carboxylic Acid Derivatization

The carboxylic acid group participates in esterification, amidation, and carbonylation reactions. Triflation of the phenol moiety in related compounds enables palladium-catalyzed carbonylation to phthalimidines, demonstrating the acid’s utility in complex molecule assembly:

$$\text{Triflate intermediate} + \text{CO} \xrightarrow{\text{Pd catalyst}} \text{Phthalimidine}$$

Applications in Drug Discovery and Natural Product Synthesis

Pharmaceutical Intermediates

The compound serves as a precursor to vasorelaxant alkaloids (e.g., hispidacine) and pyridocarbazole derivatives (e.g., stritida B/C). Its methyl and carboxylic acid groups allow for modular functionalization, streamlining the synthesis of bioactive molecules.

Case Study: Mariline B Synthesis

In the synthesis of mariline B, a phthalimidine natural product, the title compound’s triflate derivative underwent palladium-mediated carbonylation to construct the isoindolinone core (61% yield). This highlights its role in accessing structurally complex targets.

Property	Value
Molecular weight	129.12 g/mol
Melting point	Not reported
Solubility	Moderate in polar aprotic solvents
Stability	Stable under inert atmosphere

Industrial and Environmental Considerations

Green Chemistry Advancements

Flow synthesis methods reduce solvent waste and energy consumption compared to batch processes. For instance, Ley et al. reported a 10% yield improvement and reduced chlorinated solvent use in oxazoline synthesis.

Regulatory Status

No specific regulations govern this compound, but its use in drug synthesis requires compliance with Good Manufacturing Practices (GMP) for intermediates.